
Unveiling the Low-Temperature Magnetic
Secrets of Gold Tellurides: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold telluride

Cat. No.: B078455 Get Quote
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This technical guide provides a comprehensive overview of the magnetic properties of gold
telluride minerals at low temperatures. The document focuses on the well-documented

phenomena of pressure-induced superconductivity in calaverite (AuTe₂) and sylvanite

(AuAgTe₄), summarizing key quantitative data and outlining the experimental protocols for their

characterization. While extensive research has illuminated the high-pressure superconducting

phases of these materials, data on their magnetic behavior at ambient pressure and low

temperatures remains scarce in the current scientific literature.

Introduction to Gold Tellurides
Gold tellurides are a group of minerals that represent a significant natural source of gold.[1]

The most common and economically important gold tellurides include calaverite (AuTe₂),

krennerite ((Au,Ag)Te₂), and sylvanite (AuAgTe₄).[1][2] These materials are formed in

hydrothermal veins at low to moderate temperatures.[2][3] From a materials science

perspective, their unique crystal structures and electronic properties make them intriguing

subjects for condensed matter physics research, particularly in the exploration of quantum

phenomena like superconductivity.
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The most prominent magnetic characteristic of gold tellurides observed at low temperatures is

superconductivity, which emerges under the application of external pressure. At ambient

pressure, gold tellurides like sylvanite are non-superconducting metals.[4]

Pressure-Induced Superconductivity in Calaverite
(AuTe₂)
At ambient pressure, calaverite (AuTe₂) does not exhibit superconductivity. However, upon the

application of pressure, it undergoes a first-order structural phase transition, and in this high-

pressure phase, it becomes a superconductor.[5][6] The onset of superconductivity is

characterized by zero electrical resistivity and the expulsion of magnetic flux (the Meissner

effect), which is observed as a diamagnetic signal in AC susceptibility measurements.[5][6]

The superconducting transition temperature (Tc) of calaverite is dependent on the applied

pressure, reaching a maximum value of 2.3 K at approximately 2.34 GPa.[5][6]

Table 1: Superconducting Properties of Calaverite (AuTe₂) Under Pressure

Pressure (GPa)
Superconducting
Transition Temperature
(Tc) (K)

Data Source

> 2.12 Onset of zero resistivity [6]

2.34 2.3 (Maximum Tc) [5][6]

Pressure-Induced Superconductivity in Sylvanite
(AuAgTe₄)
Similar to calaverite, sylvanite (AuAgTe₄) transitions to a superconducting state under high

pressure. The onset of superconductivity in sylvanite occurs at approximately 1.5 GPa.[7][8]

The critical temperature increases with pressure, reaching a maximum in a high-pressure

structural phase.[7][8] In addition to the critical temperature, the upper critical magnetic field

(Hc2), which is the magnetic field required to suppress superconductivity, has also been

determined through magnetoresistance measurements.[7]

Table 2: Superconducting Properties of Sylvanite (AuAgTe₄) Under Pressure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b078455?utm_src=pdf-body
https://www.benchchem.com/product/b078455?utm_src=pdf-body
https://www.researchgate.net/publication/368910810_Pressure-Induced_Reversible_Local_Structural_Disorder_in_Superconducting_AuAgTe4
https://arxiv.org/abs/1309.4827
https://www.researchgate.net/publication/256762248_Pressure-Induced_Superconductivity_in_Mineral_Calaverite_AuTe2
https://arxiv.org/abs/1309.4827
https://www.researchgate.net/publication/256762248_Pressure-Induced_Superconductivity_in_Mineral_Calaverite_AuTe2
https://arxiv.org/abs/1309.4827
https://www.researchgate.net/publication/256762248_Pressure-Induced_Superconductivity_in_Mineral_Calaverite_AuTe2
https://www.researchgate.net/publication/256762248_Pressure-Induced_Superconductivity_in_Mineral_Calaverite_AuTe2
https://arxiv.org/abs/1309.4827
https://www.researchgate.net/publication/256762248_Pressure-Induced_Superconductivity_in_Mineral_Calaverite_AuTe2
https://www.researchgate.net/figure/a-Temperature-dependence-of-the-resistance-in-AuAgTe4-The-graph-shows-complete_fig3_367281180
https://www.researchgate.net/publication/367281180_Silvanite_AuAgTe_4_a_rare_case_of_gold_superconducting_material
https://www.researchgate.net/figure/a-Temperature-dependence-of-the-resistance-in-AuAgTe4-The-graph-shows-complete_fig3_367281180
https://www.researchgate.net/publication/367281180_Silvanite_AuAgTe_4_a_rare_case_of_gold_superconducting_material
https://www.researchgate.net/figure/a-Temperature-dependence-of-the-resistance-in-AuAgTe4-The-graph-shows-complete_fig3_367281180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressure (GPa)

Superconducting
Transition
Temperature (Tc)
(K)

Upper Critical
Magnetic Field
(Hc2) at 2K (T)

Data Source

~1.5 ~0.08 - [7]

5.7 ~2.6 (Maximum Tc) - [7]

4.0 -

~0.2 (Low-Pressure

Phase) / ~1.2 (High-

Pressure Phase)

[7]

7.4 -

~0.5 (Low-Pressure

Phase) / ~0.5 (High-

Pressure Phase)

[7]

Experimental Protocols
The characterization of the low-temperature magnetic properties of gold tellurides, particularly

their superconducting phases, involves a suite of specialized experimental techniques.

Synthesis of Gold Telluride Crystals
High-quality single crystals are essential for accurate magnetic property measurements. While

naturally occurring mineral samples are often used, synthetic methods offer greater control

over purity and crystal size. Common synthesis techniques for metal tellurides include:

Solid-State Reaction: High-purity elemental gold and tellurium are mixed in stoichiometric

ratios, sealed in an evacuated quartz tube, and heated at elevated temperatures for an

extended period to allow for solid-state diffusion and reaction.

Laser Ablation Synthesis (LAS): This method uses a laser to ablate a target material (e.g., a

mixture of gold and tellurium) in a controlled atmosphere, leading to the formation of

nanoparticles and clusters of gold telluride.[9]

Hydrothermal Synthesis: This technique involves the reaction of gold and tellurium

precursors in an aqueous solution at high temperatures and pressures, facilitating the
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crystallization of gold telluride.[1][3]

Low-Temperature Magnetic Measurements
3.2.1. AC Magnetic Susceptibility Measurement

AC susceptibility is a highly sensitive, non-contact method for detecting superconducting

transitions. It measures the sample's response to a small, oscillating magnetic field.

Principle: A primary coil generates an oscillating magnetic field. A set of secondary (pickup)

coils detects the change in magnetic flux due to the presence of the sample. When the

sample becomes superconducting, it expels the magnetic field, leading to a sharp change in

the detected signal. The measurement is typically performed using a lock-in amplifier to

detect both the in-phase (real, χ') and out-of-phase (imaginary, χ'') components of the

susceptibility.

Experimental Setup:

The sample is placed within a set of balanced pickup coils.

This coil assembly is placed inside a primary coil.

The entire assembly is cooled in a cryostat (e.g., a liquid helium dewar or a cryocooler)

capable of reaching temperatures below the expected Tc.

A programmable temperature controller sweeps the temperature while the AC

susceptibility is measured.

For pressure-dependent measurements, the sample and coil assembly are housed within

a pressure cell.

Data Interpretation: A sharp drop in the real part of the susceptibility (χ') indicates the onset

of diamagnetism (the Meissner effect), signaling the superconducting transition. A peak in the

imaginary part (χ'') corresponds to energy dissipation and can provide information about flux

pinning and critical currents.

3.2.2. DC Magnetization Measurement (SQUID Magnetometry)
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A Superconducting Quantum Interference Device (SQUID) magnetometer is an extremely

sensitive instrument for measuring the magnetic moment of a sample.

Principle: The SQUID is the most sensitive detector of magnetic flux currently available. The

sample is moved through a set of superconducting detection coils, which are inductively

coupled to the SQUID. The changing magnetic flux from the sample induces a current in the

detection coils, which is detected by the SQUID.

Experimental Protocol (Zero-Field-Cooled and Field-Cooled):

Zero-Field-Cooled (ZFC): The sample is cooled to the lowest desired temperature in the

absence of an external magnetic field. A small DC magnetic field is then applied, and the

magnetic moment is measured as the sample is warmed.

Field-Cooled (FC): The sample is cooled from above its Tc to the lowest temperature in the

presence of an external DC magnetic field. The magnetic moment is then measured as the

sample is warmed in the same field.

Data Interpretation: For a superconductor, the ZFC curve will show a strong diamagnetic

signal below Tc as the magnetic field is expelled. The FC curve will show a weaker

diamagnetic signal, providing information about the flux pinning within the material.

3.2.3. Electrical Resistivity Measurement

A four-probe measurement is the standard method for determining the electrical resistivity of a

material as a function of temperature.

Principle: A constant current is passed through two outer probes, and the voltage drop is

measured across two inner probes. This configuration minimizes the influence of contact

resistance.

Experimental Setup: Four electrical contacts are made to the sample. The sample is

mounted in a cryostat, and its resistance is measured as the temperature is swept. For

pressure-dependent measurements, the sample is mounted within a pressure cell equipped

with electrical feedthroughs.
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Data Interpretation: A sharp drop in resistivity to zero (or to the noise floor of the instrument)

is the hallmark of a superconducting transition.

3.2.4. Specific Heat Measurement

Specific heat measurements provide thermodynamic information about a phase transition.

Principle: A known amount of heat is applied to the sample, and the resulting change in

temperature is measured.

Experimental Setup: The sample is mounted on a platform with a heater and a thermometer

in a highly isolated environment within a cryostat.

Data Interpretation: A superconducting transition is a second-order phase transition, which

manifests as a jump or anomaly in the specific heat at Tc.
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Caption: Experimental workflow for characterizing the low-temperature magnetic properties of

gold tellurides.

Conceptual P-T Phase Diagram for AuTe₂/AuAgTe₄
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Caption: Conceptual pressure-temperature phase diagram for gold tellurides like AuTe₂ and

AuAgTe₄.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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